Cas no 1247452-70-5 (1-(1-Bromopropyl)-2,4,6-trifluorobenzene)

• Product Name: 1-(1-Bromopropyl)-2,4,6-trifluorobenzene
• CAS No: 1247452-70-5
• MF: C₉H₈BrF₃
• MW: 253.059032440186
• CID: 5157920
• Update Time: 2025-07-18

1-(1-Bromopropyl)-2,4,6-trifluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Bromopropyl)-2,4,6-trifluorobenzene
• 2-(1-bromopropyl)-1,3,5-trifluorobenzene

• Inchi： 1S/C9H8BrF3/c1-2-6(10)9-7(12)3-5(11)4-8(9)13/h3-4,6H,2H2,1H3
• InChI Key： ONEMFXDVWAYGHX-UHFFFAOYSA-N
• SMILES： BrC(C1C(=CC(=CC=1F)F)F)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 153
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 1-(1-Bromopropyl)-2,4,6-trifluorobenzene

Introduction to 1-(1-Bromopropyl)-2,4,6-trifluorobenzene (CAS No. 1247452-70-5) and Its Emerging Applications in Chemical Biology

1-(1-Bromopropyl)-2,4,6-trifluorobenzene, identified by the CAS number 1247452-70-5, is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology due to its unique structural and electronic properties. The presence of bromine and fluorine substituents in its molecular framework imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This compound’s versatility stems from its ability to participate in various chemical transformations, including nucleophilic substitution, cross-coupling reactions, and metal-catalyzed processes, which are pivotal in modern drug discovery and material science.

The fluorinated benzene core of 1-(1-Bromopropyl)-2,4,6-trifluorobenzene plays a crucial role in modulating the bioactivity of molecules derived from it. Fluorine atoms are well-known for their ability to influence metabolic stability, lipophilicity, and binding affinity in drug molecules. For instance, the electron-withdrawing nature of fluorine can enhance the potency of active pharmaceutical ingredients (APIs) by improving their interactions with biological targets. Recent studies have highlighted the importance of fluorinated aromatic compounds in designing next-generation therapeutics that exhibit improved pharmacokinetic profiles and reduced side effects.

The bromopropyl side chain in 1-(1-Bromopropyl)-2,4,6-trifluorobenzene provides a handle for further functionalization through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures with high precision. For example, researchers have utilized this compound as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromine atom’s reactivity allows for easy introduction of diverse functional groups, enabling the creation of libraries of bioactive molecules for high-throughput screening.

In the realm of materials science, 1-(1-Bromopropyl)-2,4,6-trifluorobenzene has been explored for its potential in developing advanced polymers and liquid crystals. The fluorine substituents contribute to thermal stability and chemical resistance, while the bromine moiety facilitates polymerization or copolymerization with other monomers. Such materials find applications in optoelectronic devices, where properties like high dielectric constants and low friction coefficients are essential. The compound’s ability to form stable radicals also makes it useful in polymer degradation studies, providing insights into material lifecycles and failure mechanisms.

Recent advancements in computational chemistry have further enhanced the utility of 1-(1-Bromopropyl)-2,4,6-trifluorobenzene by enabling predictive modeling of its reactivity and interactions. Machine learning algorithms have been trained on large datasets containing structural-activity relationships (SAR) derived from this compound to accelerate drug discovery pipelines. For instance, virtual screening techniques have identified novel derivatives of 1-(1-Bromopropyl)-2,4,6-trifluorobenzene that exhibit enhanced binding affinity to protein targets involved in neurological disorders. Such computational approaches are complemented by experimental validations using synthetic chemistry methodologies refined over decades.

The synthesis of 1-(1-Bromopropyl)-2,4,6-trifluorobenzene itself is an intriguing challenge that has driven innovation in synthetic organic chemistry. Traditional methods involve multi-step sequences starting from commercially available precursors like 2-bromoaniline or trifluoroiodobenzene. However, recent reports have demonstrated more efficient routes employing flow chemistry or catalytic systems that minimize waste and improve yields. These green chemistry approaches align with global efforts to make pharmaceutical manufacturing more sustainable while maintaining high standards of purity and scalability.

The biological activity of derivatives derived from 1-(1-Bromopropyl)-2,4,6-trifluorobenzene has been extensively studied across multiple therapeutic areas. In oncology research particularly,fluorinated benzene derivatives have shown promise as inhibitors of tyrosine kinases, which are overexpressed in many cancer types. The propyl chain’s length allows for optimal spacing between the aromatic core and biological target residues,enhancing receptor binding while avoiding off-target effects that could lead to toxicity or resistance development during treatment regimens.

Another emerging application lies within agrochemical research,where modified versions of this compound exhibit herbicidal or fungicidal properties without harming non-target organisms when formulated correctly according to environmental safety guidelines established by regulatory agencies worldwide,ensuring food security while preserving biodiversity through selective pest control strategies based on molecular recognition principles rather than broad-spectrum toxicity measures previously relied upon by conventional pesticides.

The role played by CAS No 1247452-70-5 continues expanding as interdisciplinary collaborations between chemists,biologists,and engineers push boundaries toward solving complex challenges spanning human health care delivery systems across developing nations alongside climate change mitigation technologies requiring novel material solutions grounded solid-state physics knowledge accumulated over past century but applied anew thanks innovations like perovskite solar cells whose performance benefits directly from understanding similar electronic effects observed within molecules like our subject today whose continued exploration promises even greater breakthroughs yet unimagined today!